Cas no 1049119-92-7 (1-(4-fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid)

1-(4-Fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid is a fluorinated triazole derivative with a methoxymethyl substituent, offering versatile reactivity for synthetic applications. Its structure combines a 1,2,3-triazole core with a carboxylic acid functional group, enabling further derivatization through esterification, amidation, or other coupling reactions. The 4-fluorophenyl moiety enhances electronic properties, making it useful in medicinal chemistry and materials science. The methoxymethyl group provides steric and electronic modulation, improving solubility and reactivity. This compound is particularly valuable as a building block for pharmaceuticals, agrochemicals, or functional materials due to its balanced lipophilicity and potential for selective modifications. Its stability under standard conditions ensures reliable handling in laboratory settings.

1-(4-fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid structure

1049119-92-7 structure

Product Name:1-(4-fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid

CAS No:1049119-92-7

MF:C₁₁H₁₀FN₃O₃

MW:251.213805675507

CID:4569624

Update Time:2025-11-06

1-(4-fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(4-fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid
- 1H-1,2,3-Triazole-4-carboxylic acid, 1-(4-fluorophenyl)-5-(methoxymethyl)-
- Inchi： 1S/C11H10FN3O3/c1-18-6-9-10(11(16)17)13-14-15(9)8-4-2-7(12)3-5-8/h2-5H,6H2,1H3,(H,16,17)
- InChI Key： JZYXRPMFDLQSPN-UHFFFAOYSA-N
- SMILES： N1(C2=CC=C(F)C=C2)C(COC)=C(C(O)=O)N=N1

1-(4-fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(4-fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B435810-10mg	1-(4-Fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic Acid	1049119-92-7		10mg	$ 50.00	2022-06-07
TRC	B435810-50mg	1-(4-Fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic Acid	1049119-92-7		50mg	$ 185.00	2022-06-07
TRC	B435810-100mg	1-(4-Fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic Acid	1049119-92-7		100mg	$ 275.00	2022-06-07
Key Organics Ltd	BS-4637-1MG	1-(4-fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid	1049119-92-7	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	BS-4637-5MG	1-(4-fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid	1049119-92-7	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	BS-4637-10MG	1-(4-fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid	1049119-92-7	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	BS-4637-20MG	1-(4-fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid	1049119-92-7	>90%	20mg	￡76.00	2023-04-19
Key Organics Ltd	BS-4637-50MG	1-(4-fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid	1049119-92-7	>90%	50mg	£102.00	2025-02-09
Key Organics Ltd	BS-4637-100MG	1-(4-fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid	1049119-92-7	>90%	100mg	£146.00	2025-02-09

1-(4-fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid Related Literature

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Additional information on 1-(4-fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 1-(4-fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1049119-92-7)

The compound 1-(4-fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1049119-92-7) is a fluorinated triazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fluorophenyl group and a methoxymethyl side chain, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for fluorinated heterocycles like 1-(4-fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and small-molecule therapeutics, where such compounds play a pivotal role. The triazole core, combined with the carboxylic acid functionality, offers opportunities for further derivatization, making it a valuable scaffold for medicinal chemistry.

From a synthetic perspective, the compound's CAS No. 1049119-92-7 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in organic synthesis. Its methoxymethyl group provides a handle for further functionalization, while the fluorophenyl moiety enhances lipophilicity—a critical factor in drug design. These attributes have sparked discussions in forums and publications about its use in catalysis and green chemistry, as researchers seek sustainable methods to produce such intermediates.

The compound's potential extends beyond pharmaceuticals. In agrochemical research, derivatives of 1-(4-fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid are explored for their herbicidal and fungicidal properties. This ties into broader trends like crop protection and sustainable agriculture, where safer and more efficient chemicals are in high demand. Analytical techniques such as HPLC and NMR are routinely employed to characterize its purity and stability, ensuring compliance with industry standards.

As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound's modular design allows for systematic exploration of bioactivity. Its triazole-carboxylic acid framework is particularly appealing for targeting protein-protein interactions, a hot topic in drug discovery. Furthermore, its compatibility with click chemistry methodologies has been noted in recent patents, highlighting its utility in bioconjugation applications.

In summary, 1-(4-fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1049119-92-7) represents a multifaceted tool for researchers. Its applications span pharmaceutical development, material science, and agricultural chemistry, aligning with global efforts to address challenges in healthcare and environmental sustainability. Continued innovation in its synthesis and derivatization will likely expand its impact across these fields.